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Compound of Interest

Compound Name: 2,2-Dimethylglutaric anhydride

CAS No.: 2938-48-9

Cat. No.: B1584545

Get Quote

CAS Number: 2938-48-9 Document Type: Technical Application Guide Version: 2.0 (Scientific

Release)[1]

Executive Summary & Chemical Identity
2,2-Dimethylglutaric anhydride (2,2-DMGA) is a specialized cyclic anhydride distinguished by

the gem-dimethyl substitution adjacent to one of its carbonyl groups.[1] Unlike its symmetric

isomer (3,3-dimethylglutaric anhydride), 2,2-DMGA is unsymmetrical.[1] This structural

asymmetry is its most valuable attribute, driving highly regioselective ring-opening reactions

that are critical in the synthesis of complex pharmaceutical intermediates and high-performance

epoxy vitrimers.[1]
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Property Specification Technical Note

CAS Number 2938-48-9
Distinct from 3,3-isomer (CAS

4160-82-1)

IUPAC Name 3,3-dimethyloxane-2,6-dione

Molecular Formula C₇H₁₀O₃ MW: 142.15 g/mol

Appearance
White crystalline solid / fused

mass

Low melting point leads to

"fused" shipping state.[1][2]

Melting Point 34–38 °C
Handle as liquid if ambient

temp >30°C.

Boiling Point 175–180 °C (at 60 mmHg)
High thermal stability under

anhydrous conditions.[1][3]

Solubility
DCM, THF, Ethyl Acetate,

Toluene

Hydrolyzes rapidly in

water/aqueous buffers.[1][3]

Synthetic Routes & Production Protocols
The synthesis of 2,2-DMGA relies on the dehydration of 2,2-dimethylglutaric acid.[1][4] While

industrial routes utilize thermal dehydration, high-precision research applications require

chemical dehydration to prevent thermal isomerization or oligomerization.[1]

Protocol A: High-Purity Chemical Dehydration (Lab
Scale)
Recommended for pharmaceutical intermediate preparation where trace acid contamination is

unacceptable.[1][3]

Reagents:

2,2-Dimethylglutaric acid (1.0 eq)[1][3][5]

EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.1 eq)[1][3]

Dichloromethane (DCM) (Anhydrous)[1][3]
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Methodology:

Dissolution: Dissolve 2,2-dimethylglutaric acid in anhydrous DCM under a nitrogen

atmosphere.

Activation: Add EDCI in portions at 0°C. The reaction is exothermic; maintain temperature

<5°C to prevent side reactions.

Cyclization: Allow the mixture to warm to room temperature (20-25°C) and stir for 12–18

hours. The EDCI activates the carboxylic acid, facilitating intramolecular attack by the

pendant carboxyl group.[1]

Purification: Wash the organic phase rapidly with cold saturated NaHCO₃ (to remove

unreacted acid) followed by brine. Dry over MgSO₄ and concentrate in vacuo.

Validation: FTIR should show characteristic split anhydride carbonyl stretches at ~1755 cm⁻¹

and ~1812 cm⁻¹.

Protocol B: Thermal Dehydration (Scale-Up)
Recommended for polymer/material science applications.[1][3]

Methodology:

Reflux 2,2-dimethylglutaric acid with excess acetic anhydride (3.0 eq) for 4 hours.

Distill off the acetic acid byproduct and excess acetic anhydride under reduced pressure.

Vacuum distill the residue (bp 175°C @ 60 mmHg) to collect pure 2,2-DMGA.[1][3]

The Core Science: Regioselectivity & Reactivity
The utility of 2,2-DMGA in drug design stems from its steric differentiation.[1] The molecule

possesses two electrophilic carbonyl centers:[3]

C2-Carbonyl (Proximal): Shielded by the bulky gem-dimethyl group.[1][3]

C6-Carbonyl (Distal): Sterically accessible (similar to a standard glutaric anhydride).[1][3]
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Mechanism of Regioselective Ring Opening
When a nucleophile (Nu⁻ or Nu-H) attacks 2,2-DMGA, it overwhelmingly favors the C6 (Distal)

carbonyl.[1] The steric bulk at C2 raises the activation energy for attack at the proximal

carbonyl, effectively "protecting" it.[1]

Reaction Outcome:

Major Product: 4,4-dimethyl-5-oxo-5-(nucleophile)pentanoic acid derivatives.[1]

Selectivity: Typically >95:5 favoring distal attack.[1][3]

Visualization: Steric-Directed Pathway
The following diagram illustrates the kinetic preference for the distal attack, a concept essential

for designing specific drug linkers.[1]
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Figure 1: Kinetic pathway demonstrating the regioselective ring opening of 2,2-DMGA. The

gem-dimethyl group sterically blocks the proximal carbonyl, directing nucleophiles to the distal

site.[1]

Pharmaceutical & Industrial Applications[6]
A. Pharmaceutical Intermediates (The Thorpe-Ingold
Effect)
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In medicinal chemistry, 2,2-DMGA is used to introduce the gem-dimethyl moiety into peptide

linkers or small molecule inhibitors.[1]

Conformational Restriction: The gem-dimethyl group restricts the rotation of the resulting

alkyl chain (Thorpe-Ingold effect).[1] This pre-organizes the molecule into a bioactive

conformation, often increasing binding affinity to receptor targets compared to the

unsubstituted glutaric analog.[1]

Metabolic Stability: The steric bulk adjacent to the ester/amide bond (formed after ring

opening) can reduce susceptibility to enzymatic hydrolysis, extending the half-life of the drug

candidate.[1][3]

Therapeutic Area: Primary intermediate in research related to metabolic disorders (e.g.,

hereditary tyrosinemia type 1 pathways) and as a linker in antiviral protease inhibitors.[1][3]

B. Epoxy Vitrimers & Self-Healing Materials
2,2-DMGA is gaining traction in materials science as a curing agent for epoxy resins to create

vitrimers—a class of plastics that behave like thermosets at service temperatures but can be

reshaped like thermoplastics at high temperatures.[1]

Mechanism: The anhydride reacts with epoxy groups to form ester crosslinks.[1][3]

Advantage: Unlike standard curing agents, the gem-dimethyl group modifies the glass

transition temperature (

) and stress relaxation properties, allowing for tunable self-healing capabilities in the polymer
matrix.[1]

Handling, Stability & Safety (E-E-A-T)
Self-Validating Safety Protocol:

Moisture Control: 2,2-DMGA is moisture-sensitive.[1] Upon exposure to ambient humidity, it

hydrolyzes back to the dicarboxylic acid (MP ~85°C).[1][3]

Test: If the solid material has a melting point significantly higher than 38°C (e.g.,

approaching 80°C), the sample has hydrolyzed and must be re-dehydrated or discarded.
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[1][3]

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C.

Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1][3][6] It is an

acylating agent; avoid inhalation of dust/vapors as it can react with mucous membranes.[1]

[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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